Cas no 132149-31-6 (3'-deoxy-3'-[(2-methylpropanoyl)amino]thymidine)

3'-deoxy-3'-[(2-methylpropanoyl)amino]thymidine structure
132149-31-6 structure
Product Name:3'-deoxy-3'-[(2-methylpropanoyl)amino]thymidine
CAS No:132149-31-6
MF:C14H21N3O5
MW:311.33364367485
CID:1229588
PubChem ID:452684
Update Time:2025-04-20

3'-deoxy-3'-[(2-methylpropanoyl)amino]thymidine Chemical and Physical Properties

Names and Identifiers

    • 3'-deoxy-3'-[(2-methylpropanoyl)amino]thymidine
    • N-[(2S,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxopyrimidin-1-yl)oxolan-3-yl]-2-methylpropanamide
    • 3'-Isobutyrylamino-3'-dT
    • N-[(2S,3S,5R)-2-(hydroxymethyl)-5-(5-methyl-2,4-dioxo-pyrimidin-1-yl)tetrahydrofuran-3-yl]-2-methyl-propanamide
    • 132149-31-6
    • DTXSID70157378
    • 3'-Isobutyrylamino-3'-deoxythymidine
    • Thymidine, 3'-deoxy-3'-((2-methyl-1-oxopropyl)amino)-
    • Thymidine, 3'-deoxy-3'-[(2-methyl-1-oxopropyl)amino]-
    • Inchi: 1S/C14H21N3O5/c1-7(2)12(19)15-9-4-11(22-10(9)6-18)17-5-8(3)13(20)16-14(17)21/h5,7,9-11,18H,4,6H2,1-3H3,(H,15,19)(H,16,20,21)/t9-,10+,11+/m0/s1
    • InChI Key: KLEYWWGBUPXPAZ-HBNTYKKESA-N
    • SMILES: O1[C@H](C[C@@H]([C@H]1CO)NC(C(C)C)=O)N1C(NC(C(C)=C1)=O)=O

Computed Properties

  • Exact Mass: 311.148
  • Monoisotopic Mass: 311.148
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 517
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 108Ų

Experimental Properties

  • Density: 1.33
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.573
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